Cas no 1797903-77-5 (N-[3-[2-[(2,4-Difluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-3-furancarboxamide)
N-[3-[2-[(2,4-Difluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-3-furancarboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-[3-[2-[(2,4-Difluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-3-furancarboxamide
-
- Inchi: 1S/C20H17F2N3O2S/c21-14-4-5-17(16(22)9-14)24-20-25-18(11-28-20)12-2-1-3-15(8-12)23-19(26)13-6-7-27-10-13/h1-5,8-9,11,13H,6-7,10H2,(H,23,26)(H,24,25)
- InChI Key: FDFRIJSLAWPRPR-UHFFFAOYSA-N
- SMILES: O1CCC(C(NC2=CC=CC(C3=CSC(NC4=CC=C(F)C=C4F)=N3)=C2)=O)C1
Experimental Properties
- Density: 1.429±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: 13.93±0.70(Predicted)
N-[3-[2-[(2,4-Difluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-3-furancarboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6468-0112-2μmol |
N-(3-{2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}phenyl)oxolane-3-carboxamide |
1797903-77-5 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6468-0112-5μmol |
N-(3-{2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}phenyl)oxolane-3-carboxamide |
1797903-77-5 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6468-0112-10μmol |
N-(3-{2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}phenyl)oxolane-3-carboxamide |
1797903-77-5 | 90%+ | 10μl |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6468-0112-20μmol |
N-(3-{2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}phenyl)oxolane-3-carboxamide |
1797903-77-5 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6468-0112-1mg |
N-(3-{2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}phenyl)oxolane-3-carboxamide |
1797903-77-5 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6468-0112-2mg |
N-(3-{2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}phenyl)oxolane-3-carboxamide |
1797903-77-5 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6468-0112-3mg |
N-(3-{2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}phenyl)oxolane-3-carboxamide |
1797903-77-5 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6468-0112-4mg |
N-(3-{2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}phenyl)oxolane-3-carboxamide |
1797903-77-5 | 90%+ | 4mg |
$66.0 | 2023-04-25 | |
| Life Chemicals | F6468-0112-5mg |
N-(3-{2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}phenyl)oxolane-3-carboxamide |
1797903-77-5 | 90%+ | 5mg |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6468-0112-10mg |
N-(3-{2-[(2,4-difluorophenyl)amino]-1,3-thiazol-4-yl}phenyl)oxolane-3-carboxamide |
1797903-77-5 | 90%+ | 10mg |
$79.0 | 2023-04-25 |
N-[3-[2-[(2,4-Difluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-3-furancarboxamide Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on N-[3-[2-[(2,4-Difluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-3-furancarboxamide
Introduction to N-[3-[2-[(2,4-Difluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-3-furancarboxamide (CAS No. 1797903-77-5)
N-[3-[2-[(2,4-Difluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-3-furancarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1797903-77-5, represents a novel molecular entity with a complex structural framework that includes multiple functional groups, making it a promising candidate for further exploration in drug development.
The chemical structure of this compound features a tetrahydrofuran ring connected to a carboxamide group, which is further linked to a phenyl ring substituted with a thiazole moiety. The thiazole ring itself is appended with an amino group that is, in turn, connected to a phenyl ring bearing a 2,4-difluorophenyl group. This intricate arrangement of heterocyclic and aromatic rings endows the molecule with unique electronic and steric properties that are likely to influence its biological activity.
One of the most striking features of N-[3-[2-[(2,4-Difluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-3-furancarboxamide is its potential as an intermediate in the synthesis of biologically active molecules. The presence of multiple reactive sites, such as the amide bond, the amino group, and the fluorine atoms, suggests that this compound could be readily modified to produce derivatives with enhanced pharmacological properties. For instance, the amide functionality can be hydrolyzed or incorporated into larger peptides or proteins, while the amino group can undergo acylation or alkylation reactions to introduce additional substituents.
In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. The structural components of N-[3-[2-[(2,4-Difluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-3-furancarboxamide make it a particularly attractive scaffold for designing molecules that interact with biological targets such as enzymes and receptors. The 2,4-difluorophenyl group, in particular, is known to enhance binding affinity and metabolic stability, which are critical factors in drug design.
Current research in medicinal chemistry has emphasized the importance of molecular diversity and structure-activity relationships (SAR) in identifying lead compounds for drug development. N-[3-[2-[(2,4-Difluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-3-furancarboxamide exemplifies how complex molecular architectures can be leveraged to create novel pharmacophores. By systematically modifying its structure, researchers can explore different biological activities and optimize its pharmacokinetic profile.
The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include the formation of the tetrahydrofuran ring via cyclization reactions, the introduction of the carboxamide group through amide bond formation, and the subsequent functionalization of the thiazole and phenyl rings. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to construct the carbon-carbon bonds efficiently.
From a computational chemistry perspective, N-[3-[2-[(2,4-Difluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-3-furancarboxamide presents an interesting challenge for modeling studies. Its complex structure allows for detailed investigations into molecular interactions using techniques such as molecular dynamics simulations and quantum mechanical calculations. These studies can provide insights into how the compound binds to biological targets and how its conformational flexibility affects its activity.
The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for chemists who are exploring new synthetic methodologies or developing materials with specialized properties. For example, derivatives of this molecule could be designed to exhibit fluorescence or other optical characteristics useful in diagnostic imaging or sensors.
In conclusion, N-[3-[2-[(2,4-Difluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-3-furancarboxamide (CAS No. 1797903-77-5) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its complex structure and diverse functional groups make it an excellent candidate for further exploration in drug discovery programs aimed at identifying novel therapeutic agents. As our understanding of structure-activity relationships continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicinal chemistry.
1797903-77-5 (N-[3-[2-[(2,4-Difluorophenyl)amino]-4-thiazolyl]phenyl]tetrahydro-3-furancarboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)